Cas no 1804854-29-2 (3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride)

3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride structure
1804854-29-2 structure
Product Name:3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride
CAS No:1804854-29-2
MF:C9H6ClF2NO2S
MW:265.66424703598
CID:5001162
Update Time:2023-08-24

3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride
    • Inchi: 1S/C9H6ClF2NO2S/c1-5-7(4-13)6(9(11)12)2-3-8(5)16(10,14)15/h2-3,9H,1H3
    • InChI Key: BYROBLYKXKKSDW-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(C(F)F)=C(C#N)C=1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 398
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.3

3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010014849-1g
3-Cyano-4-difluoromethyl-2-methylbenzenesulfonyl chloride
1804854-29-2 97%
1g
1,564.50 USD 2021-07-05
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